N'-(3,4-dimethoxybenzoyl)nicotinohydrazide
Overview
Description
N'-(3,4-dimethoxybenzoyl)nicotinohydrazide, also known as DMBNH, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. DMBNH belongs to the class of nicotinohydrazide derivatives, which have been studied for their various biological activities.
Mechanism of Action
The exact mechanism of action of N'-(3,4-dimethoxybenzoyl)nicotinohydrazide is not fully understood. However, it has been suggested that N'-(3,4-dimethoxybenzoyl)nicotinohydrazide exerts its biological activities through the modulation of various signaling pathways. For example, N'-(3,4-dimethoxybenzoyl)nicotinohydrazide has been shown to inhibit the activation of nuclear factor-kappaB (NF-κB), which is a transcription factor that plays a key role in inflammation and cancer. N'-(3,4-dimethoxybenzoyl)nicotinohydrazide has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is a nuclear receptor that regulates glucose and lipid metabolism.
Biochemical and Physiological Effects:
N'-(3,4-dimethoxybenzoyl)nicotinohydrazide has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation, which are markers of oxidative stress. N'-(3,4-dimethoxybenzoyl)nicotinohydrazide has also been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). In addition, N'-(3,4-dimethoxybenzoyl)nicotinohydrazide has been shown to inhibit the proliferation and induce the apoptosis of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using N'-(3,4-dimethoxybenzoyl)nicotinohydrazide in lab experiments is that it is relatively easy to synthesize and purify. In addition, N'-(3,4-dimethoxybenzoyl)nicotinohydrazide has been shown to have low toxicity in various in vitro and in vivo studies. However, one limitation of using N'-(3,4-dimethoxybenzoyl)nicotinohydrazide in lab experiments is that its mechanism of action is not fully understood. In addition, more studies are needed to determine the optimal dosage and treatment duration of N'-(3,4-dimethoxybenzoyl)nicotinohydrazide.
Future Directions
There are many potential future directions for the study of N'-(3,4-dimethoxybenzoyl)nicotinohydrazide. One direction is to further investigate its potential therapeutic properties in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential use in the treatment of other diseases, such as diabetes and cardiovascular disease. In addition, more studies are needed to determine the optimal dosage and treatment duration of N'-(3,4-dimethoxybenzoyl)nicotinohydrazide. Finally, the development of new derivatives of N'-(3,4-dimethoxybenzoyl)nicotinohydrazide may lead to compounds with even greater therapeutic potential.
Synthesis Methods
The synthesis of N'-(3,4-dimethoxybenzoyl)nicotinohydrazide involves the reaction of 3,4-dimethoxybenzoyl chloride with nicotinic acid hydrazide in the presence of a base. The resulting compound is then purified through recrystallization. The purity of N'-(3,4-dimethoxybenzoyl)nicotinohydrazide can be confirmed through various analytical techniques such as melting point determination, infrared spectroscopy, and nuclear magnetic resonance spectroscopy.
Scientific Research Applications
N'-(3,4-dimethoxybenzoyl)nicotinohydrazide has been studied for its potential therapeutic properties in various scientific research studies. It has been shown to have antioxidant, anti-inflammatory, and antitumor activities. N'-(3,4-dimethoxybenzoyl)nicotinohydrazide has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N'-(3,4-dimethoxybenzoyl)pyridine-3-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O4/c1-21-12-6-5-10(8-13(12)22-2)14(19)17-18-15(20)11-4-3-7-16-9-11/h3-9H,1-2H3,(H,17,19)(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXTVAAQTWANRMS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NNC(=O)C2=CN=CC=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(3,4-dimethoxybenzoyl)pyridine-3-carbohydrazide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(5-isopropyl-1,2,4-oxadiazol-3-yl)methyl]-6-{methyl[(3-methyl-2-pyridinyl)methyl]amino}nicotinamide](/img/structure/B5229865.png)
![N-{[3-(diphenylmethyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methyltetrahydro-2H-pyran-4-amine](/img/structure/B5229874.png)
![2-(2,2-dimethyl-2,3-dihydrobenzo[f]isoquinolin-4(1H)-ylidene)-11,11-dimethyl-10,11-dihydrobenzo[f]imidazo[2,1-a]isoquinolin-1(2H)-one](/img/structure/B5229883.png)
![4-methyl-N-(4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide](/img/structure/B5229896.png)
![2,6-dimethoxy-4-{[(2-methoxybenzyl)amino]methyl}phenol](/img/structure/B5229901.png)
![N~2~-[4-chloro-3-(trifluoromethyl)phenyl]-N~2~-(methylsulfonyl)-N~1~-[2-(phenylthio)ethyl]glycinamide](/img/structure/B5229903.png)
![5-[(4-acetyl-2-methoxyphenoxy)methyl]-N-(tetrahydro-2H-pyran-4-yl)-3-isoxazolecarboxamide](/img/structure/B5229913.png)
![8-{[2-(2-isopropyl-4-methylphenoxy)ethyl]thio}-9H-purin-6-amine](/img/structure/B5229918.png)
![1-{2-[2-(2,3,5-trimethylphenoxy)ethoxy]ethyl}piperidine](/img/structure/B5229924.png)
![methyl {5-bromo-4-[(1,3-dimethyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-methoxyphenoxy}acetate](/img/structure/B5229940.png)
![ethyl 3-{[2-(4-isopropylphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1,7-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylate](/img/structure/B5229941.png)